Cas no 7712-37-0 (Cyclohexanone, 5-(1-hydroxy-1-methylethyl)-2-methyl-)

• Product Name: Cyclohexanone, 5-(1-hydroxy-1-methylethyl)-2-methyl-
• CAS No: 7712-37-0
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 536745
• PubChem ID: 12655016
• Update Time: 2025-04-19

Cyclohexanone, 5-(1-hydroxy-1-methylethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 5-(1-hydroxy-1-methylethyl)-2-methyl-
• 5-(2-hydroxypropan-2-yl)-2-methylcyclohexan-1-one
• DTXSID50505853
• 7712-37-0
• SCHEMBL10593768
• 5-(1-hydroxy-1-methylethyl)-2-methylcyclohexanone
• AKOS015907428

• Inchi： 1S/C10H18O2/c1-7-4-5-8(6-9(7)11)10(2,3)12/h7-8,12H,4-6H2,1-3H3
• InChI Key： WZUYMVXZZRCRMY-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1CC(C(C)CC1)=O

Computed Properties

• Exact Mass: 170.13074
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids